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An In-depth Technical Guide to the Thermodynamic Properties of Molten Calcium Nitrate Salts
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of molten calcium nitrate salts. The information is curated for researchers, scientists, and
professionals in drug development who may utilize these salts in various applications, including
as solvents for chemical reactions, in thermal energy storage, or in the preparation of novel
materials. This document summarizes key quantitative data, details common experimental
methodologies, and provides visual representations of experimental workflows.

Thermodynamic Properties

Molten calcium nitrate, both in its pure form and in mixtures with other nitrate salts, exhibits a
range of thermodynamic properties that are crucial for its application in various scientific and
industrial fields. The addition of calcium nitrate to other molten nitrate salts generally
increases the density and viscosity of the mixture.[1][2]

Density

The density of molten calcium nitrate and its mixtures is a key parameter for process design
and engineering calculations. The addition of calcium nitrate to molten alkali nitrates, such as
potassium nitrate or sodium nitrate, has been observed to increase the overall density of the
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mixture.[1] The temperature dependence of density for these molten salt systems can often be
described by a linear equation.

Table 1: Density of Molten Calcium Nitrate and its Mixtures

Composition Temperature Range Density (g/cm?)
. Reference

(mol%) (°C) Equation
Ca(NOs)2 (20%) + p=A-BT (A, Bare

~200 - 350 [1]
KNOs (80%) constants)
Ca(NOs)2 (30%) + p=A-BT (A Bare

~200 - 350 [1]
KNOs (70%) constants)
Ca(NOs)2-NaNOs- Data available in

150 - 400 _ [3]
KNOs (25:50:25 wt%) graphical form
Ca(NOs)2-4H20 25 ~1.77 [4]
Anhydrous Ca(NOs)2 20 2.504 (solid) [5]

Note: The exact parameters A and B for the density equations are specific to each mixture and
can be found in the cited literature. The density of pure molten anhydrous calcium nitrate is
difficult to measure directly due to its high melting point and decomposition.[6]

Viscosity

The viscosity of molten calcium nitrate salts is a critical property influencing fluid dynamics
and mass transfer. Molten salt mixtures containing calcium nitrate tend to be more viscous
than those without it, and the viscosity increases with a higher proportion of calcium nitrate.[2]
[7] The temperature dependence of viscosity for these systems often does not follow a simple
Arrhenius relationship and is better described by the Vogel-Fulcher-Tammann (VFT) equation.

[2]7]

Table 2: Viscosity of Molten Calcium Nitrate Mixtures

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.osti.gov/servlets/purl/983681
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.osti.gov/servlets/purl/983681
https://www.osti.gov/servlets/purl/983681
https://www.researchgate.net/figure/Density-of-CaNO32-NaNO3-KNO3-salt-in-composition-255025-wt-represents-density-of_fig8_341031187
https://pubs.acs.org/doi/pdf/10.1021/j100587a024
https://en.wikipedia.org/wiki/Calcium_nitrate
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.osti.gov/servlets/purl/1106269
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.osti.gov/servlets/purl/983680
https://digital.library.unt.edu/ark:/67531/metadc1013264/
https://www.osti.gov/servlets/purl/983680
https://digital.library.unt.edu/ark:/67531/metadc1013264/
https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Temperature Range

Composition °C) Viscosity Behavior = Reference
Ca(NOs3)2-KNOs (26 )
>200 Non-Arrhenius [2]
mol% Ca(NOs)2)
Ternary & Quaternary Curvature in Arrhenius
Mixtures with Liquidus to 200 plot; follows VFT [21[7]
Ca(NO3)2 equation
Heat Capacity

The heat capacity of molten calcium nitrate is essential for thermal energy storage
applications. The heat capacity of pure molten calcium nitrate has been estimated through
extrapolation of data from binary mixtures.[6] Preliminary results suggest that the heat capacity
of molten nitrate salt mixtures increases slightly with the addition of calcium nitrate.[6][3]

Table 3: Heat Capacity of Molten Calcium Nitrate

Estimated Value Temperature Range
Substance Reference
(J/mol-K) (K)
Molten Ca(NOs)2 120 - 140 N/A [6][8]
Molten Ca(NOs)2 140 - 160 N/A [6]

Data available in
Measured from 143 to

Solid Ca(NOs)2 723 graphical and tabular [9]
form
Ca(NOs3)2:4H20 Measured from 306.8 )
i Data available [10]
(crystalline) to 318.8
Ca(NOs3)2:4H20 Measured from 318.8 )
o Data available [10]
(liquid) to 351.4
Ca(NO03)2:4H20 Measured from 306.8 )
o Data available [10]
(supercooled liquid) to 314.8
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Enthalpy of Fusion

The enthalpy of fusion is a critical parameter for phase-change material applications. Direct
measurement of the enthalpy of fusion for pure calcium nitrate is challenging due to its
decomposition upon melting.[6] However, values have been obtained through both
extrapolation from mixtures and direct measurement in controlled environments.[6][9] The
addition of calcium nitrate to alkali nitrate mixtures tends to decrease the apparent enthalpy of

fusion.[6]

Table 4: Enthalpy of Fusion of Calcium Nitrate

Enthalpy of Fusion

Substance Melting Point (°C) Reference
(kd/mol)
Ca(NOs)2 )
~24 350 (at this temp) [6]
(extrapolated)
Ca(NOs)2 334+1 550 [9]
Ca(NOs)2-4H20 36.6 + 0.2 43.9+0.3 [11]

Experimental Protocols

The determination of the thermodynamic properties of molten salts requires specialized
experimental techniques capable of handling high temperatures and corrosive materials.

Density Measurement (Archimedean Method)

The Archimedean method is a widely used technique for determining the density of molten
salts.[1]

Experimental Workflow: Archimedean Method for Density Measurement
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Measurement
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Y
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- J

Click to download full resolution via product page

Caption: Workflow for density measurement using the Archimedean method.
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Viscosity Measurement

The viscosity of molten salts is commonly measured using rotational viscometers.

Thermal Properties Measurement (DSC)

Differential Scanning Calorimetry (DSC) is a primary technique for measuring heat capacity
and enthalpy of fusion.

[6][8][9]Experimental Workflow: DSC for Thermal Properties

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.osti.gov/servlets/purl/1106269
https://www.researchgate.net/publication/320715152_Effect_of_lithium_nitrate_and_calcium_nitrate_composition_on_the_thermal_properties_of_quaternary_molten_salts_mixture_for_heat_transfer_application
https://trc.nist.gov/ThermoML/10.1016/j.jct.2019.03.007.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 Sample Preparation )
(Accurately weigh a small sample of the salD
y
(Seal the sample in a hermetic pan (e.g., Pt crucible for high tempsD
- J
4 DSC Measurement )

(Place the sample and a reference pan in the DSC cell)

l

Geat the sample at a constant rate through the temperature range of interes)

l

Record the heat flow difference between the sample and referenca

- J
)

Data Processing

For Heat Capacity:
- Run a baseline (empty pans)
- Run a standard (e.g., sapphire)
- Calculate Cp from the heat flow difference

Y

For Enthalpy of Fusion:
- Integrate the area of the melting peak in the DSC curve

- J

Click to download full resolution via product page

Caption: Workflow for determining thermal properties via DSC.
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Concluding Remarks

The thermodynamic properties of molten calcium nitrate and its mixtures are of significant
interest for a variety of applications. While the properties of pure molten calcium nitrate can be
challenging to measure directly, a substantial body of data exists for its mixtures with other
nitrate salts. The experimental protocols outlined in this guide provide a foundation for
researchers to conduct their own investigations into these materials. The provided data tables
and workflows serve as a valuable resource for scientists and engineers working with molten
nitrate salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158867#thermodynamic-properties-of-molten-
calcium-nitrate-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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